Cas no 18812-51-6 (Diethyl propylphosphonate)

• Product Name: Diethyl propylphosphonate
• CAS No: 18812-51-6
• Molecular Formula: C₇H₁₇O₃P
• Molecular Weight: 180.18188
• MDL: MFCD00015139
• CID: 88004
• PubChem ID: 140428

Diethyl propylphosphonate Properties

Names and Identifiers

• Diethyl propylphosphonate
• Diethyl 1-propanephosphonate~1-Propylphosphonic acid diethyl ester
• Diethyl 1-propylphosphonate
• Propylphosphonic acid diethyl ester
• 1-diethoxyphosphorylpropane
• DIETHYL 1-PROPANEPHOSPHONATE
• Diethyl propanephosphonate
• 1-diethoxyphosphoryl-propane
• Diethyl-n-propylphosphonate
• Diethyl-propylphosphonat
• Phosphonic acid,propyl-,diethyl ester
• Propan-phosphonsaeure-(1)-diaethylester
• propyl-phosphonic acid diethyl ester
• Propyl-phosphonsaeure-diaethylester
• Diethoxypropylphosphine oxide
• DIETHYL 1-PROPANEPHOSPHOTE
• o,o-Diethyl propylphosphonate
• 1-propylphosphonic acid diethyl ester
• Diethyl 1-propanephosphonate,97%
• 18812-51-6
• SCHEMBL248038
• Diethyl(1-propyl)phosphonate
• Q-102835
• BCP07293
• propane-phosphonic acid diethyl ester
• AS-10731
• Phosphonic acid, P-propyl-, diethyl ester
• DIETHYL1-PROPANEPHOSPHONATE
• Phosphonic acid, propyl-, diethyl ester
• NS00026162
• DTXSID10172161
• FT-0624804
• MFCD00015139
• EN300-7342372
• diethyl n-propylphosphonate
• C7H17O3P
• InChI=1/C7H17O3P/c1-4-7-11(8,9-5-2)10-6-3/h4-7H2,1-3H
• C93438
• AKOS015901905
• DTXCID5094652

• MDL： MFCD00015139
• InChIKey： RUIKOPXSCCGLOM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H17O3P/c1-4-7-11(8,9-5-2)10-6-3/h4-7H2,1-3H3
• SMILES： CCCP(=O)(OCC)OCC
• BRN： 1762076

Computed Properties

• Exact Mass: 180.091531g/mol
• Surface Charge: 0
• XLogP3: 1.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 180.091531g/mol
• Monoisotopic Mass: 180.091531g/mol
• Topological Polar Surface Area: 35.5Ų
• Heavy Atom Count: 11
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.66250
• PSA: 45.34000
• Refractive Index: 1.4172 (589.3 nm 20 ºC)
• Water Partition Coefficient: Soluble in water (27 g/L) (25°C).
• Boiling Point: 104 ºC (17 Torr)
• Melting Point: No data available
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Flash Point: 104.9±39.1 ºC,
• Solubility: Slightly soluble (27 g/l) (25 º C),
• Color/Form: colorless liquid
• Solubility: Uncertain
• Density: 1.0079 g/cm3 (20 ºC)

Diethyl propylphosphonate Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315 (100%) H319 (100%) H335 (20%)
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning

Diethyl propylphosphonate Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%